Cas no 145934-59-4 (1H-Pyrrolo[2,3-b]pyridine,3-methoxy-2-methyl-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine,3-methoxy-2-methyl-
• CAS No: 145934-59-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 105534
• PubChem ID: 19916818
• Update Time: 2025-04-18

1H-Pyrrolo[2,3-b]pyridine,3-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine,3-methoxy-2-methyl-
• 3-methoxy-2-methyl-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine,3-methoxy-2-methyl
• 3-Methoxy-2-methylpyrrolo[2,3-b]pyridine
• SCHEMBL8326093
• 1H-PYRROLO[2,3-B]PYRIDINE, 3-METHOXY-2-METHYL-
• AKOS006309691
• FATQCTPNEKZZSD-UHFFFAOYSA-N
• 145934-59-4
• DTXSID60601299

• Inchi： 1S/C9H10N2O/c1-6-8(12-2)7-4-3-5-10-9(7)11-6/h3-5H,1-2H3,(H,10,11)
• InChI Key： FATQCTPNEKZZSD-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)NC2C1=CC=CN=2

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Density: 1.198
• Boiling Point: 316.2°C at 760 mmHg
• Flash Point: 108.3°C
• Refractive Index: 1.629
• PSA: 37.91000
• LogP: 1.87990